Cas no 1001160-68-4 (methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate
• CAS No: 1001160-68-4
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 6100989
• PubChem ID: 62214293
• Update Time: 2025-10-25

methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate
• AKOS011495908
• EN300-1867754
• 1001160-68-4

• Inchi： 1S/C9H8F2O3/c1-14-9(13)8(12)6-4-5(10)2-3-7(6)11/h2-4,8,12H,1H3
• InChI Key： BSCYKLQXWWDTAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate

Methyl 2-(2,5-Difluorophenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate, also known by its CAS number 1001160-68-4, is a chemical compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. The molecule consists of a methyl group attached to a hydroxyacetate moiety, which is further substituted with a 2,5-difluorophenyl group. This combination of functional groups imparts the compound with distinct chemical and physical properties, making it a valuable entity in both academic and industrial research.

The synthesis of methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate involves a series of well-defined chemical reactions. Researchers have explored various synthetic pathways to optimize the production of this compound. Recent studies have focused on improving the yield and purity of the compound through advanced catalytic techniques and green chemistry approaches. These advancements have not only enhanced the efficiency of the synthesis process but also reduced environmental impact, aligning with current global sustainability goals.

One of the most notable applications of methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with potential therapeutic applications. Its ability to form stable ester linkages makes it an ideal candidate for drug delivery systems. Recent research has highlighted its role in the development of anti-inflammatory and anti-cancer agents, underscoring its importance in medicinal chemistry.

In addition to its pharmaceutical applications, methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate has found utility in agrochemicals and materials science. Its fluorinated aromatic ring contributes to its stability and reactivity, making it suitable for use in pesticides and herbicides. Furthermore, the compound has been investigated for its potential in polymer synthesis, where it can serve as a building block for high-performance materials.

Recent studies have delved into the biological activity of methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate, revealing promising results in preclinical models. Researchers have reported that the compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This finding has sparked interest in exploring its potential as a lead compound for anticancer drug development.

The physical properties of methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate are also worth noting. The compound is typically a white crystalline solid with a melting point around 130°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various chemical transformations. The presence of fluorine atoms in the molecule enhances its lipophilicity, which is advantageous for drug design purposes.

From an analytical standpoint, methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide insights into the molecular structure and purity of the compound. Recent advancements in analytical chemistry have enabled more precise determination of impurities and degradation products, ensuring higher quality control standards.

In conclusion, methyl 2-(2,5-difluorophenyl)-2-hydroxyacetate (CAS No: 1001160-68-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its significance in various fields is expected to grow further.